2H-Indol-2-one, 1-ethyl-1,3-dihydro-

• IUPAC Name: 1-ethyl-3H-indol-2-one
• InChI: InChI=1S/C10H11NO/c1-2-11-9-6-4-3-5-8(9)7-10(11)12/h3-6H,2,7H2,1H3
• InChI Key: VSMXLKGFTKFOSB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC2=CC=CC=C21
• Molecular Formula: C10H11NO
• DSSTOX Substance ID: DTXSID5058771
• Molecular Weight: 161.20 g/mol
• CAS RN: 61-28-9

Description

2H-Indol-2-one, 1-ethyl-1,3-dihydro-, also known as 1-ethyl-3H-indol-2-one, is a chemical compound with the molecular formula C10H11NO. It has a molecular weight of 161.20 g/mol.

Synthesis Analysis

While specific synthesis methods for 2H-Indol-2-one, 1-ethyl-1,3-dihydro- were not found, there are studies on the synthesis of related 1,3-dihydro-2H-indol-2-ones derivatives. These derivatives are reported to exhibit a wide variety of biodynamic activities such as antitubercular, anti HIV, fungicidal, antibacterial, anticonvulsant.

Molecular Structure Analysis

The molecular structure of 2H-Indol-2-one, 1-ethyl-1,3-dihydro- consists of a five-membered ring fused with a six-membered ring, containing a ketone functional group. The IUPAC name is 1-ethyl-3H-indol-2-one. The InChI is InChI=1S/C10H11NO/c1-2-11-9-6-4-3-5-8(9)7-10(11)12/h3-6H,2,7H2,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of 2H-Indol-2-one, 1-ethyl-1,3-dihydro- include a molecular weight of 161.20 g/mol, an XLogP3-AA of 1.3, no hydrogen bond donors, one hydrogen bond acceptor, one rotatable bond, an exact mass of 161.084063974 g/mol, a monoisotopic mass of 161.084063974 g/mol, and a topological polar surface area of 20.3 Ų.

Scientific Research Applications

Indole Synthesis and Classification

Indole compounds, including 2H-Indol-2-one derivatives, are pivotal in organic chemistry due to their presence in a myriad of natural products and pharmaceuticals. A comprehensive review by Taber and Tirunahari (2011) categorizes the various strategies employed in indole synthesis, highlighting the significance of these methodologies in advancing the field. This classification aids in understanding the diverse synthetic pathways that can be applied to 2H-Indol-2-one derivatives, demonstrating their versatility in chemical synthesis (Taber & Tirunahari, 2011).

Hepatic Protection by Indole Derivatives

Wang et al. (2016) delve into the pharmacokinetics and protective roles of Indole-3-Carbinol (I3C) and its derivatives in chronic liver diseases. Their findings underscore the potential of indole derivatives, including those related to 2H-Indol-2-one, in mitigating liver damage through modulation of various biochemical pathways. This suggests a therapeutic avenue for 2H-Indol-2-one derivatives in liver protection (Wang et al., 2016).

Ethynylindoles and Their Transformations

Tarshits et al. (2009) provide an extensive review on the synthesis and chemical transformations of ethynylindoles, a group closely related to 2H-Indol-2-one. This review illuminates the practical and fundamental interests in these compounds, highlighting their applicability in various research and industrial contexts. The versatility of indoles, including 2H-Indol-2-one, is evident in their use for diverse practical tasks, pointing to their broad utility in chemical research (Tarshits et al., 2009).

Ethylene Perception Inhibition in Agriculture

The research by Watkins (2006) on 1-methylcyclopropene (1-MCP) explores its application in agriculture, specifically in delaying ripening and senescence in fruits and vegetables. This work, although not directly related to 2H-Indol-2-one, showcases the potential of modifying indole structures for agricultural benefits, suggesting a possible indirect application of 2H-Indol-2-one derivatives in enhancing food preservation technologies (Watkins, 2006).

Future Directions

While specific future directions for 2H-Indol-2-one, 1-ethyl-1,3-dihydro- were not found, the synthesis and study of related 1,3-dihydro-2H-indol-2-ones derivatives suggest potential applications in various biodynamic activities.

Mechanism of Action

Target of Action

N-Ethyloxindole, also known as 2H-Indol-2-one, 1-ethyl-1,3-dihydro-, 1-Ethyloxindole, 1-ethyl-3H-indol-2-one, or 1-Ethyl-1,3-dihydro-2H-indol-2-one, is a derivative of indole . Indole derivatives have been found to bind with high affinity to multiple receptors , which suggests that N-Ethyloxindole may also interact with various targets.

Mode of Action

Indole derivatives are known to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that N-Ethyloxindole might interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Indole derivatives are known to play a significant role in cell biology They are involved in various biological activities, suggesting that they may affect multiple biochemical pathways

Pharmacokinetics

A drug-like molecule, such as n-ethyloxindole, is expected to possess physicochemical properties that might enable it to become a drug should a disease-modifying receptor be identified

Result of Action

Indole derivatives are known to exhibit various biological activities , suggesting that N-Ethyloxindole might have similar effects at the molecular and cellular level.

Action Environment

Indole is known to be a versatile signaling molecule with wide environmental distributions , suggesting that environmental factors might influence the action of N-Ethyloxindole.